Cas no 34985-98-3 (1H-1,2,4-Triazole,3-methyl-5-(methylthio)-)

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- is a heterocyclic compound featuring a triazole core substituted with methyl and methylthio functional groups. This structure imparts unique chemical properties, making it valuable in agrochemical and pharmaceutical applications. The compound exhibits stability under a range of conditions, with the methylthio group enhancing its reactivity in nucleophilic substitution reactions. Its triazole moiety contributes to potential biological activity, particularly as an intermediate in the synthesis of fungicides and plant growth regulators. The product is characterized by high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended to maintain its integrity.
1H-1,2,4-Triazole,3-methyl-5-(methylthio)- structure
34985-98-3 structure
Product Name:1H-1,2,4-Triazole,3-methyl-5-(methylthio)-
CAS No:34985-98-3
MF:C4H7N3S
MW:129.183478593826
CID:295257
PubChem ID:544852
Update Time:2025-06-07

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,3-methyl-5-(methylthio)-
    • 3-Methyl-5-methylmercapto-1,2,4-triazole
    • s-Triazole,3-methyl-5-(methylthio)- (6CI)
    • dimethyl-1,2,4-triazolethiol
    • 1H-1,2,4-Triazole, 3-methyl-5-(methylthio)-
    • 34985-98-3
    • Methyl 3-methyl-1H-1,2,4-triazol-5-yl sulfide #
    • 3-Methyl-5-(methylthio)-1H-1,2,4-triazole
    • IJQOCRRZPZXSQL-UHFFFAOYSA-N
    • SCHEMBL14498872
    • SCHEMBL6959750
    • 3-methyl-5-methylsulfanyl-1H-1,2,4-triazole
    • CS-0530529
    • 1H-1,2,4-Triazole,3-methyl-5-(methylthio)-(9ci)
    • Z3223608753
    • 5-methyl-3-methylsulfanyl-1H-1,2,4-triazole
    • Inchi: 1S/C4H7N3S/c1-3-5-4(8-2)7-6-3/h1-2H3,(H,5,6,7)
    • InChI Key: IJQOCRRZPZXSQL-UHFFFAOYSA-N
    • SMILES: S(C)C1=NNC(C)=N1

Computed Properties

  • Exact Mass: 129.03621
  • Monoisotopic Mass: 129.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 41.57

1H-1,2,4-Triazole,3-methyl-5-(methylthio)- Pricemore >>

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